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Compound of Interest

Compound Name: Variculanol

Cat. No.: B10820778

A comprehensive review of scientific literature reveals that a total synthesis of Variculanol has
not yet been reported. This document outlines the current knowledge of this complex natural
product, focusing on its isolation, characterization, and structure elucidation. The absence of a
published synthetic route prevents the creation of detailed application notes and protocols for
its synthesis.

Variculanol is a sesterterpenoid natural product, a class of chemical compounds composed of
five isoprene units. It was first isolated from the fungus Aspergillus variecolor. The structure and
absolute stereochemistry of Variculanol were determined through extensive spectroscopic
analysis.[1]

Chemical Structure and Properties

The chemical structure of Variculanol is characterized by a novel 5/12/5 tricyclic carbon
skeleton.[1] Key physicochemical properties are summarized in the table below.
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Property Value Reference
CAS Number 135513-21-2 [1]
Molecular Formula C25H4002 [1]
Molecular Weight 372.6 g/mol [1]
Appearance Solid

Soluble in Dichloromethane,

Solubilit
y DMSO, Ethanol, Methanol

Isolation and Characterization

The initial isolation and characterization of Variculanol were reported by Singh et al. in 1991.
The structure was elucidated using a combination of spectroscopic techniques, including:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the connectivity of atoms

and the relative stereochemistry.
e Mass Spectrometry (MS): To establish the molecular weight and elemental composition.

The absolute stereochemistry was also determined in the original study, providing a complete
three-dimensional structure of the molecule.

Synthetic Efforts

Despite its intriguing and complex architecture, a total synthesis of Variculanol has not been
described in the peer-reviewed scientific literature to date. Searches for synthetic protocols
have yielded information on other natural products, such as Varitriol, which has been the
subject of multiple synthetic campaigns. However, Varitriol is a structurally unrelated molecule,
and the methodologies for its synthesis are not directly applicable to Variculanol.

Future Outlook

The complex polycyclic structure of Variculanol makes it a challenging and attractive target for
total synthesis. A successful synthetic route would not only provide access to larger quantities
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of the natural product for further biological evaluation but also stimulate the development of
new synthetic methodologies.

Logical Workflow for Natural Product Discovery and
Synthesis

While a specific workflow for the synthesis of Variculanol cannot be provided, the general
logical progression from discovery to synthesis of a natural product is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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